molecular formula C9H15N3O3 B8672593 N-(5-tert-Butyl-1,2-oxazol-3-yl)-N'-methoxyurea CAS No. 61365-11-5

N-(5-tert-Butyl-1,2-oxazol-3-yl)-N'-methoxyurea

Cat. No.: B8672593
CAS No.: 61365-11-5
M. Wt: 213.23 g/mol
InChI Key: GPORDZSUHOQBRT-UHFFFAOYSA-N
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Description

N-(5-tert-Butyl-1,2-oxazol-3-yl)-N'-methoxyurea is a useful research compound. Its molecular formula is C9H15N3O3 and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Properties

61365-11-5

Molecular Formula

C9H15N3O3

Molecular Weight

213.23 g/mol

IUPAC Name

1-(5-tert-butyl-1,2-oxazol-3-yl)-3-methoxyurea

InChI

InChI=1S/C9H15N3O3/c1-9(2,3)6-5-7(11-15-6)10-8(13)12-14-4/h5H,1-4H3,(H2,10,11,12,13)

InChI Key

GPORDZSUHOQBRT-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=NO1)NC(=O)NOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

8.5 g of methoxyamine was added slowly to a stirred solution of 15 g of 3A in 600 ml of tetrahydrfuran. The resulting mixture was filtered and the solid was triturated with ether to give 1-methoxy-3-(5-(1,1-dimethylethyl)-isoxazol-3-yl)urea (3B), m.p.: 145°-148° C.
Quantity
8.5 g
Type
reactant
Reaction Step One
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Quantity
15 g
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reactant
Reaction Step One

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